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Compound of Interest

Compound Name: Dimethyl ethanediimidate

Cat. No.: B15400969

A Note on Nomenclature: The term "dimethyl ethanediimidate” does not correspond to a
common, stable chemical structure and is likely a misnomer for dimethyl-substituted
ethylenediamines. This guide will focus on the two common isomers of dimethyl-substituted
ethylenediamine: N,N'-dimethylethylenediamine and N,N-dimethylethylenediamine, which are
widely used in research and industry.

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of N,N'-dimethylethylenediamine and N,N-dimethylethylenediamine, intended for
researchers, scientists, and drug development professionals.

Core Properties

The physical and chemical properties of N,N'-dimethylethylenediamine and N,N-
dimethylethylenediamine are summarized below. These tables facilitate a direct comparison of
the two isomers.

Table 1: Physical and Chemical Properties
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N,N’- N,N-
Property . L. . L
Dimethylethylenediamine Dimethylethylenediamine
_ o unsym-
sym-Dimethylethylenediamine, ] o
Synonyms ) ) Dimethylethylenediamine, (2-
1,2-Bis(methylamino)ethane ) ) )
Aminoethyl)dimethylamine
CAS Number 110-70-3[1] 108-00-9[2][3]
Molecular Formula CaH12N2[1] CaH12N2[2][3][4]
Molecular Weight 88.15 g/mol [1] 88.15 g/mol [2][4]
Colorless to pale yellow Colorless liquid with a fishy
Appearance o
liquid[5] odor[3]
Boiling Point 118-119 °CJ5] 107 °C[3]
Density 0.818-0.819 g/mL at 20 °CJ[5] Not specified
Refractive Index 1.4270-1.4330 at 20 °C[6] Not specified

Solubility

Miscible with chloroform and

dichloromethane[7]

Soluble in water, alcohol, and

other organic solvents[4]

Table 2: Spectroscopic Data

Spectroscopic Data

N,N'-
Dimethylethylenediamine

N,N-
Dimethylethylenediamine

Spectra available, shows

Spectra available, shows

distinct signals for the different

1H NMR characteristic peaks for methyl
methyl and methylene groups.
and methylene protons.[8]
[2][°]
13C NMR Spectra available.[10] Spectra available.[2]
FTIR Conforms to structure.[6] Spectra available.[11]

Mass Spectrometry

Molecular ion peak at m/z 88.

[8]

Molecular ion peak at m/z 88.
[12]
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of these compounds are crucial for their
application in research and development.

Synthesis of N,N'-Dimethylethylenediamine

A common method for the synthesis of N,N'-dimethylethylenediamine involves the reaction of
methylamine with 1,2-dichloroethane under pressure.

Protocol:

o Methylamine is maintained at a temperature of 50 to 80 °C under a pressure of 1.0 to 2.0
MPa.

e 1,2-dichloroethane is added dropwise to the methylamine.
e The reaction proceeds via a successive reaction of methylamine and 1,2-dichloroethane.

» The hydrogen chloride produced during the reaction is neutralized using a basic compound
such as an alkali metal hydroxide or alkoxide.

» The final product, N,N'-dimethylethylenediamine, is obtained after separation from the
neutralized product, reaction by-products, and any remaining starting materials.[13]

Another method involves the reaction of 3-chloroethylamine hydrochloride with dimethylamine
in an aqueous alkaline medium.[5]

Protocol:

e [B-chloroethylamine hydrochloride is dissolved in water.

e An aqueous solution of dimethylamine (40%) and sodium hydroxide are added.

e The reaction mixture is maintained at a temperature between 25-65°C for several hours.

e The product is then isolated from the reaction mixture. Yields can be up to 86% with high
purity.[5]
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Synthesis of N-Boc-N,N'-dimethylethylenediamine

This protocol describes the protection of one of the amine groups in N,N'-
dimethylethylenediamine, a common step in multi-step organic synthesis.

Protocol:

Dissolve N,N'-dimethylethylenediamine (1.5 g, 17.02 mmol) in dry dichloromethane (20 mL)
under a nitrogen atmosphere and cool to 0 °C.

e Slowly add a solution of di-tert-butyl dicarbonate (Bocz0) in dry dichloromethane (10 mL).
 Stir the reaction mixture overnight.
o Evaporate the solvent.

o Add ethyl acetate (100 mL) and wash the organic phase with water (2 x 20 mL) and brine (2
x 20 mL).

o Dry the organic layer with Na=SOa, filter, and concentrate in vacuo to yield the product as a
pale yellow oil.[14]

Signaling Pathways and Experimental Workflows

Dimethyl-substituted ethylenediamines are extensively used as ligands in catalysis and as
building blocks in the synthesis of biologically active molecules.

Role in Copper-Catalyzed Cross-Coupling Reactions

N,N'-dimethylethylenediamine is a highly effective ligand in copper-catalyzed cross-coupling
reactions, such as C-N bond formation. The diagram below illustrates a generalized workflow
for such a reaction.
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Caption: Generalized workflow for a copper-catalyzed cross-coupling reaction using N,N'-
dimethylethylenediamine.

Synthesis of Drug Conjugates

N,N'-dimethylethylenediamine is also used as a linker in the development of drug conjugates.
The following diagram shows a logical workflow for the synthesis of a drug-linker construct.

Synthesis of Drug-Linker

N,N'-Dimethylethylenediamine
(Boc-protected)

/\.—>.—> Drug-Linker Conjugate
Active Drug

(e.g., Paclitaxel)

Click to download full resolution via product page
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Caption: Logical workflow for the synthesis of a drug-linker conjugate using N,N'-
dimethylethylenediamine.

Applications

Both N,N'- and N,N-dimethylethylenediamine have a wide range of applications in research and
industry.

N,N'-Dimethylethylenediamine

» Coordination Chemistry: It acts as a bidentate ligand, forming stable complexes with various
transition metals. These complexes are often used as catalysts.[5]

o Catalysis: It is used as a ligand in copper-catalyzed reactions, such as the cyanation of aryl
bromides and C-H arylation of unactivated benzene.[15]

o Pharmaceuticals: It serves as a crucial intermediate in the synthesis of active pharmaceutical
ingredients (APIs).[16] It has been used in the development of drug conjugates, acting as a
linker between the drug and a targeting moiety.[14]

e CO:2 Capture: It enhances the adsorption of carbon dioxide in metal-organic frameworks
(MOFs).[5]

N,N-Dimethylethylenediamine

e Ligand in Coordination Chemistry: It is frequently used as a bidentate ligand to form stable
chelates with transition metals, which are used in catalytic processes like cross-coupling
reactions.[4]

o Organic Synthesis: It serves as a catalyst or co-catalyst in various organic transformations,
including C-H activation and asymmetric synthesis.[4]

e Pharmaceuticals: It is utilized in the synthesis of APIs and is a precursor to the drug
chloropyramine.[3][4]

e Polymer Chemistry: It is used as a chain extender or cross-linking agent in the production of
polyurethane foams, coatings, and adhesives.[4]
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o Agrochemicals: It is employed in the production of herbicides, fungicides, and insecticides.[4]

Safety and Handling

Both isomers are flammable liquids and vapors. They can be harmful if swallowed or in contact
with skin and can cause severe skin burns and eye damage. Appropriate personal protective
equipment, including gloves, goggles, and respiratory protection, should be used when
handling these chemicals. They should be stored in a cool, dark place under an inert
atmosphere.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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